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Compound of Interest

Compound Name: CPI-905

Cat. No.: B15586774

Essential Safety and Handling Guide for CPI-905

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling CPI-905, a potent and selective EZH2 inhibitor. Given the absence
of a publicly available Safety Data Sheet (SDS) for CPI-905, this document is based on the
general safety profiles of EZH2 inhibitors and standard laboratory practices for handling
research-grade chemical compounds. It is imperative to supplement this guidance with a
thorough risk assessment specific to your laboratory's conditions and experimental protocols.

Hazard Identification and Immediate Precautions

CPI-905 belongs to the EZH2 inhibitor class of compounds. While specific toxicity data for CPI-
905 is not available, EZH2 inhibitors as a class are known to have biological activity and may
present health risks upon exposure. Potential hazards include:

o Acute Effects: May cause skin, eye, and respiratory tract irritation upon direct contact.
Ingestion or inhalation could lead to unknown systemic effects.

o Chronic Effects: The long-term toxicological properties of CPI-905 have not been fully
elucidated. As with any novel compound, it should be treated as potentially hazardous with
unknown long-term health effects. Studies on other EZH2 inhibitors have noted potential for
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adverse effects such as neutropenia, thrombocytopenia, and anemia with systemic
exposure.

Immediate Actions in Case of Exposure:

Exposure Route Immediate Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash affected area with soap and
) plenty of water. Remove contaminated clothing
Skin Contact ) S
and shoes. Seek medical attention if irritation

persists.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Wash out mouth with
Ingestion water, provided the person is conscious. Seek

immediate medical attention.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling CPI-905. The following table
summarizes the required PPE.
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PPE Category Specification

Purpose

Nitrile or neoprene gloves
Hand Protection (double-gloving

recommended).

To prevent skin contact.

Safety glasses with side

Eye Protection shields or chemical safety

goggles.

To protect eyes from splashes

or dust.

] A fully buttoned laboratory
Body Protection
coat.

To protect skin and clothing

from contamination.

Use in a well-ventilated area or
under a chemical fume hood. If
handling powders outside of a
Respiratory Protection fume hood, a NIOSH-approved
respirator with an appropriate
particulate filter (e.g., N95 or

P100) is recommended.

To prevent inhalation of dust or

aerosols.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of CPI-

905 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b15586774?utm_src=pdf-body
https://www.benchchem.com/product/b15586774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Experimental Workflow for CPI-905 Handling

Pre-Experiment

[Conduct Risk Assessment]

Grepare and Verify Functionality of all Equipment (Fume Hood, etc.D

l

[Assemble all Necessary Materials and PPE]

Proceed to Operation

Operation

Don Appropriate PPE

Gandle CPI-905 within a Certified Chemical Fume HoocD

Gerform Experimental Procedures]

Experiment Complete

Post-Experiment

Gecontaminate Work Surfaces and Equipmena

[Segregate and Label Wasta
[Doff PPE in the Correct Sequence]
[Wash Hands Thoroughla

Click to download full resolution via product page

Caption: Workflow for the safe handling of CPI-905.
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Disposal Plan

Proper disposal of CPI-905 and associated contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation and Disposal Protocol:

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
Unused CPI-905 accordance with local, state, and federal

regulations. Do not dispose of down the drain.

) ) ) Place in a designated, sealed, and clearly
Contaminated Labware (e.g., pipette tips, tubes) )
labeled hazardous waste container.

Contaminated PPE (e.g., gloves, disposable lab  Place in a designated, sealed, and clearly

coat) labeled hazardous waste container.

Collect in a sealed, labeled, and appropriate

Liquid Waste ]
hazardous waste container.

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with CPI-905.

CPI-905 Disposal Plan

@tially Contaminated with CPI-905

. ) ( )
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Caption: Decision tree for CPI-905 waste disposal.

By adhering to these guidelines, researchers can minimize the risks associated with handling
CPI-905 and ensure a safe laboratory environment. Always prioritize safety and consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

 To cite this document: BenchChem. [Personal protective equipment for handling CPI-905].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586774#personal-protective-equipment-for-
handling-cpi-905]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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